Cas no 1784598-08-8 (5-(4-bromophenyl)-2-oxo-1H-pyridine-3-carboxylic acid)

• Product Name: 5-(4-bromophenyl)-2-oxo-1H-pyridine-3-carboxylic acid
• CAS No: 1784598-08-8
• MF: C₁₂H₈BrNO₃
• MW: 294.10082244873
• CID: 5265595
• Update Time: 2025-07-23

5-(4-bromophenyl)-2-oxo-1H-pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)-2-hydroxypyridine-3-carboxylic acid
• 5-(4-bromophenyl)-2-oxo-1H-pyridine-3-carboxylic acid

• Inchi： 1S/C12H8BrNO3/c13-9-3-1-7(2-4-9)8-5-10(12(16)17)11(15)14-6-8/h1-6H,(H,14,15)(H,16,17)
• InChI Key： DVOLZVAGIVGJFQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CNC(C(C(=O)O)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 406
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(4-bromophenyl)-2-oxo-1H-pyridine-3-carboxylic acid

Introduction to 5-(4-bromophenyl)-2-oxo-1H-pyridine-3-carboxylic acid (CAS No. 1784598-08-8)

5-(4-bromophenyl)-2-oxo-1H-pyridine-3-carboxylic acid, identified by the CAS number 1784598-08-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives class, a group known for its broad range of biological activities and therapeutic potential. The structural features of this molecule, particularly the presence of a brominated phenyl ring and a β-keto ester moiety, make it a valuable scaffold for further chemical modifications and drug development.

The bromophenyl substituent at the 4-position of the pyridine ring introduces a region of high reactivity, enabling various functionalization strategies such as Suzuki-Miyaura cross-coupling, which is widely used in constructing biaryl structures. These biaryl systems are prevalent in many pharmacologically active agents due to their ability to interact with biological targets with high affinity. The 2-oxo-1H-pyridine-3-carboxylic acid core structure not only provides a rigid aromatic system but also incorporates a carboxylic acid functionality at the 3-position, which can be further derivatized into esters, amides, or other pharmacophores.

In recent years, there has been growing interest in developing novel therapeutic agents based on pyridine derivatives due to their demonstrated efficacy in modulating various biological pathways. One of the most promising areas of research is the use of these compounds as kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. The 5-(4-bromophenyl)-2-oxo-1H-pyridine-3-carboxylic acid scaffold has shown potential in inhibiting specific kinases by binding to their active sites and disrupting normal cellular processes.

Recent studies have highlighted the compound's utility in preclinical models as an inhibitor of cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation. By targeting CDKs, this compound has demonstrated the ability to arrest cell cycle progression and induce apoptosis in cancer cell lines. The bromophenyl group enhances the binding affinity by forming π-stacking interactions with aromatic residues in the kinase active site, while the carboxylic acid moiety participates in hydrogen bonding with key amino acid residues.

The synthesis of 5-(4-bromophenyl)-2-oxo-1H-pyridine-3-carboxylic acid involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the bromination of 4-bromobenzaldehyde, followed by condensation with malonic acid derivatives to form an intermediate β-keto ester. Subsequent cyclization and oxidation steps yield the desired pyridine derivative. This synthetic route underscores the compound's accessibility for further derivatization, allowing researchers to explore diverse structural analogs with tailored biological properties.

Advances in computational chemistry have further accelerated the discovery process for novel derivatives of 5-(4-bromophenyl)-2-oxo-1H-pyridine-3-carboxylic acid. Molecular docking studies have been instrumental in predicting binding modes and affinities for various biological targets. These computational approaches complement experimental efforts by providing rapid screening of potential drug candidates before they are synthesized and tested in vitro or in vivo. Such high-throughput virtual screening has become an indispensable tool in modern drug discovery pipelines.

The pharmacological profile of 5-(4-bromophenyl)-2-oxo-1H-pyridine-3-carboxylic acid has been extensively studied in recent years, revealing its potential as an anti-inflammatory agent as well. Inflammatory processes are central to many chronic diseases, including rheumatoid arthritis and neuroinflammation. Preclinical data suggest that this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are responsible for producing pro-inflammatory mediators like prostaglandins and leukotrienes, which contribute to tissue damage and pain.

The carboxylic acid group at the 3-position of the pyridine ring is particularly important for its role in mediating interactions with biological targets. This functionality can be exploited to design prodrugs or conjugates that enhance bioavailability or target specificity. For instance, esterase-sensitive esters derived from this compound have shown promise in targeted drug delivery systems, where they release active metabolites within specific cellular compartments.

Another area where 5-(4-bromophenyl)-2-oxo-1H-pyridine-3-carboxylic acid has shown promise is in neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). These conditions are characterized by protein misfolding and aggregation, leading to neuronal dysfunction and death. Studies indicate that this compound can inhibit enzymes involved in amyloid-beta peptide processing, a hallmark pathological feature of AD. By modulating these enzymatic pathways, it may be possible to delay or prevent disease progression.

The versatility of 5-(4-bromophenyl)-2-oxo-1H-pyridine-3-carboxylic acid extends beyond its applications as a standalone therapeutic agent; it also serves as a key intermediate for synthesizing more complex molecules with enhanced pharmacological properties. Researchers have leveraged this scaffold to develop libraries of heterocyclic compounds that exhibit dual-targeting capabilities—interacting simultaneously with multiple disease-relevant proteins or receptors. Such multitarget drugs often exhibit greater therapeutic efficacy while minimizing side effects compared to single-target agents.

In conclusion,5-(4-bromophenyl)-2-oxo-1H-pyridine-3-carboxylic acid (CAS No. 1784598-08-8) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional diversity. Its role as a versatile building block for drug discovery underscores its importance not only as a therapeutic agent but also as a catalyst for innovation across multiple therapeutic areas—including oncology,inflammation, neurology,and beyond—where unmet medical needs persist despite existing treatments available today.